Cas no 35445-70-6 (Methanol,1-[(phenylmethoxy)methoxy]-)

Methanol,1-[(phenylmethoxy)methoxy]- structure
35445-70-6 structure
Product Name:Methanol,1-[(phenylmethoxy)methoxy]-
CAS No:35445-70-6
MF:C9H12O3
MW:168.189783096313
CID:309605
PubChem ID:161872
Update Time:2025-04-19

Methanol,1-[(phenylmethoxy)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Methanol,1-[(phenylmethoxy)methoxy]-
    • phenylmethoxymethoxymethanol
    • ((Phenylmethoxy)methoxy)methanol
    • [(benzyloxy)methoxy]methanol
    • Methanol, ((phenylmethoxy)methoxy)-
    • [(phenylmethoxy)methoxy]-methanol
    • ((Benzyloxy)methoxy)methanol
    • NS00029858
    • EINECS 252-570-7
    • DTXSID70188945
    • [(PHENYLMETHOXY)METHOXY]METHANOL
    • 35445-70-6
    • SCHEMBL987625
    • Inchi: 1S/C9H12O3/c10-7-12-8-11-6-9-4-2-1-3-5-9/h1-5,10H,6-8H2
    • InChI Key: POVJSJMXWVTKRR-UHFFFAOYSA-N
    • SMILES: O(COCO)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 99.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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